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Compound of Interest

Compound Name: 3-Bromo-5-chlorotoluene

Cat. No.: B046676

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Bromo-5-chlorotoluene, tailored for researchers, scientists, and professionals
in drug development.

Core Molecular and Physical Data

3-Bromo-5-chlorotoluene, also known as 1-Bromo-3-chloro-5-methylbenzene, is an organic
compound with the chemical formula C7HeBrCI.[1][2][3][4] It serves as a reagent in various
organic syntheses, including the development of novel benzophenones as potential HIV non-
nucleoside reverse transcriptase inhibitors.[5]

The key quantitative data for this compound are summarized in the table below for ease of
reference and comparison.
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Property Value
Molecular Formula C7HeBrCl
Molecular Weight 205.48 g/mol [1][2][3][4][6]
CAS Number 329944-72-1[1][2][3][4]
Colorless to yellowish liquid or colorless fused
Appearance .
solid[1][4][7]
Density ~1.43 - 1.535 g/cm3[2][7]
Melting Point ~-44°C to 25°C[2][7]
Boiling Point ~208°C to 222.3°C at 760 mmHg[2][7]
Flash Point 101.5°C[2]
N Soluble in organic solvents, almost insoluble in
Solubility
water[7]
Purity Typically 298%][1][4]

Experimental Protocols: Synthesis of 3-Bromo-5-
chlorotoluene

A common method for the synthesis of 3-Bromo-5-chlorotoluene involves the diazotization of
2-Bromo-6-chloro-4-methylaniline followed by a reduction reaction.[5]

Materials:

2-Bromo-6-chloro-4-methylaniline

Acetic acid

Water

Concentrated hydrochloric acid

Sodium nitrite (NaNOz2)
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50% Hypophosphorous acid (HzPO3z) solution

Dichloromethane (CH2Cl2)

Anhydrous sodium sulfate (Na2S0a)

Saturated saline solution

Procedure:

e Dissolve 2-Bromo-6-chloro-4-methylaniline (30 mmol) in a mixture of acetic acid (60 mL),
water (25 mL), and concentrated hydrochloric acid (7 mL).[5]

e Cool the reaction system to 5°C.[5]

e Slowly add a solution of sodium nitrite (48 mmol, 3.31 g) in water (12 mL) dropwise, ensuring
the temperature is maintained below 5°C.[5]

 After the addition is complete, continue stirring the reaction mixture at 5-10°C for 2 hours.[5]

e Pour the reaction solution into a 50% hypophosphite solution that has been pre-cooled to
0°C.[5]

o Stir the mixture for 48 hours at room temperature.[5]

e Perform an extraction with dichloromethane (3 x 120 mL).[5]

o Combine the organic phases and wash with saturated saline solution (100 mL).[5]
e Dry the organic phase over anhydrous sodium sulfate.[5]

» Remove the solvent by concentration under reduced pressure.[5]

» Purify the resulting residue by flash column chromatography to obtain the final product, 3-
bromo-5-chlorotoluene.[5]

Visualized Synthesis Workflow

The following diagram illustrates the key stages of the synthesis protocol described above.
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Caption: Workflow for the synthesis of 3-Bromo-5-chlorotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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